![molecular formula C23H23N3O5 B2471329 6-[4-({[2-(acetylamino)-5-methylphenyl]sulfonyl}amino)phenoxy]-N-butylnicotinamide CAS No. 1251635-70-7](/img/structure/B2471329.png)
6-[4-({[2-(acetylamino)-5-methylphenyl]sulfonyl}amino)phenoxy]-N-butylnicotinamide
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Overview
Description
6-[4-({[2-(acetylamino)-5-methylphenyl]sulfonyl}amino)phenoxy]-N-butylnicotinamide is a useful research compound. Its molecular formula is C23H23N3O5 and its molecular weight is 421.453. The purity is usually 95%.
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Scientific Research Applications
Nanofiltration Membrane Development
One study focused on the synthesis of novel sulfonated aromatic diamine monomers used in preparing thin-film composite nanofiltration membranes. These membranes showed improved water flux for dye treatment applications due to enhanced surface hydrophilicity from the sulfonated monomers. The introduction of sulfonic acid groups significantly influenced water permeation and dye rejection, highlighting the compound's potential in water purification technologies (Yang Liu et al., 2012).
Cancer Biomarker Development
Another study investigated carbon-11 labeled matrix metalloproteinase inhibitors as potential positron emission tomography (PET) cancer biomarkers. The research synthesized and evaluated two sulfonamide-based compounds for their uptake in breast cancer models, although the compounds demonstrated limitations as PET tracers for cancer imaging (Q. Zheng et al., 2004).
Environmentally Friendly Organic Synthesis
Research on environmentally benign synthesis of medicinally relevant compounds highlighted the multicomponent synthesis of 2-amino-3-phenyl (or methyl) sulfonyl-4H-chromenes. The study emphasized the use of a novel sulfonated aromatic diamine in creating compounds with potential medicinal applications, showcasing a sustainable approach to chemical synthesis (Kapil S. Pandit et al., 2016).
Pharmaceutical Intermediate Synthesis
A study on the synthesis of m-aminophenol, a key pharmaceutical intermediate, presented an improved method with reduced environmental impact. The research outlines the potential of sulfonamide-based reactions in producing high-value chemicals for the pharmaceutical industry (Yongjun Mao et al., 2020).
Safety and Hazards
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(8-methoxy-10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H23N3O5/c1-29-15-3-4-18-16(11-15)23(28)17-12-26(7-6-19(17)25-18)13-22(27)24-14-2-5-20-21(10-14)31-9-8-30-20/h2-5,10-11H,6-9,12-13H2,1H3,(H,24,27)(H,25,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTZCWZOYUFFGKA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)NC3=C(C2=O)CN(CC3)CC(=O)NC4=CC5=C(C=C4)OCCO5 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H23N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.